Cas no 647854-63-5 (methyl (2R)-azetidine-2-carboxylate hydrochloride)

• Product Name: methyl (2R)-azetidine-2-carboxylate hydrochloride
• CAS No: 647854-63-5
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• MDL: MFCD22418536
• CID: 3161869
• PubChem ID: 68683921
• Update Time: 2025-06-18

methyl (2R)-azetidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-azetidine-2-carboxylate,hydrochloride
• methyl (2R)-azetidine-2-carboxylate hydrochloride
• (R)-Azetidine-2-carboxylic acid methyl ester hydrochloride
• FKHBGZKNRAUKEF-PGMHMLKASA-N
• (R)-Methyl 2-azetidinecarboxylate hydrochloride
• (R)-Methyl Azetidine-2-carboxylate Hydrochloride
• (R)-METHYL AZETIDINE-2-CARBOXYLATE HCL
• (2R)-2-AZETIDINECARBOXYLIC ACID METHYL ESTERHYDROCHLORIDE
• CS-0049295
• Methyl (2R)-azetidine-2-carboxylate--hydrogen chloride (1/1)
• 647854-63-5
• AS-38364
• AKOS025290235
• DTXSID30738783
• methyl (2R)-azetidine-2-carboxylate;hydrochloride
• (R)-MethylAzetidine-2-carboxylateHydrochloride
• SCHEMBL3544180
• MFCD22418536
• (R)-Methyl 2-azetidinecarboxylate HCl
• 886-516-4

• MDL： MFCD22418536
• Inchi： 1S/C5H9NO2.ClH/c1-8-5(7)4-2-3-6-4;/h4,6H,2-3H2,1H3;1H/t4-;/m1./s1
• InChI Key： FKHBGZKNRAUKEF-PGMHMLKASA-N
• SMILES： Cl.O(C)C([C@H]1CCN1)=O

Computed Properties

• Exact Mass: 151.04000
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 0.65210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-azetidine-2-carboxylate hydrochloride

Methyl (2R)-Azetidine-2-Carboxylate Hydrochloride: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl (2R)-azetidine-2-carboxylate hydrochloride, with the CAS number 647854-63-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and metabolic disorders. The unique structural features of this molecule, including its chiral center and azetidine ring, make it a valuable building block for the development of novel therapeutic agents.

The azetidine ring, a six-membered heterocyclic structure containing nitrogen, is known for its ability to mimic natural amino acid scaffolds. This property is particularly advantageous in drug design, as it allows for the creation of molecules that can interact selectively with biological targets. In the case of methyl (2R)-azetidine-2-carboxylate hydrochloride, the (2R) configuration of the chiral center enhances its binding affinity and pharmacological activity, making it an attractive candidate for further development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of methyl (2R)-azetidine-2-carboxylate hydrochloride. These innovations have not only improved the yield and purity of the compound but also reduced the environmental impact of its synthesis. For instance, catalytic asymmetric hydrogenation techniques have been employed to achieve high enantioselectivity in the formation of the (2R) configuration, thereby minimizing waste and optimizing reaction conditions.

The pharmaceutical industry has shown considerable interest in this compound due to its potential applications in treating a variety of diseases. Research has demonstrated that derivatives of methyl (2R)-azetidine-2-carboxylate hydrochloride exhibit promising biological activity against enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, studies suggest that modifications to this scaffold could lead to novel treatments for metabolic conditions like diabetes and obesity.

One notable area of research involves the use of methyl (2R)-azetidine-2-carboxylate hydrochloride as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The azetidine ring provides a stable framework that can be functionalized to create molecules with enhanced pharmacokinetic properties. This approach has led to several innovative drug candidates that are currently undergoing preclinical evaluation.

The synthesis of methyl (2R)-azetidine-2-carboxylate hydrochloride also benefits from green chemistry principles. Researchers have explored solvent-free reactions and biocatalytic methods to reduce reliance on hazardous reagents and improve sustainability. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing practices. By incorporating such strategies, the production process not only becomes more efficient but also contributes to a safer and more sustainable chemical industry.

Furthermore, computational modeling and high-throughput screening have accelerated the discovery process for new derivatives of methyl (2R)-azetidine-2-carboxylate hydrochloride. Advanced computational tools allow researchers to predict the binding affinity and toxicity profiles of potential drug candidates before experimental synthesis, significantly reducing time-to-market for novel therapeutics. This integration of computational chemistry with traditional synthetic methods represents a powerful approach to drug discovery in the 21st century.

The commercial availability of methyl (2R)-azetidine-2-carboxylate hydrochloride has also fostered collaboration between academic institutions and pharmaceutical companies. These partnerships enable researchers to explore new applications and optimize synthetic routes on a larger scale. As a result, this compound has become an indispensable tool in medicinal chemistry research, driving innovation across multiple therapeutic areas.

In conclusion, methyl (2R)-azetidine-2-carboxylate hydrochloride is a versatile and highly valuable intermediate in pharmaceutical synthesis. Its unique structural properties, coupled with recent advancements in synthetic methodologies and green chemistry principles, make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in modern drug discovery is set to grow even further.